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Compound of Interest

Compound Name: Ompenaclid

Cat. No.: B113488 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Ompenaclid (also known as RGX-202), a first-in-class oral

small-molecule SLC6A8 transporter inhibitor. Adherence to these protocols is critical for

personnel safety and environmental protection.

Ompenaclid Safety and Handling Profile
Before handling Ompenaclid, it is crucial to be familiar with its safety profile. The following

table summarizes key information gathered from safety data sheets (SDS) for similar chemical

compounds.
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Parameter Information Citation

Primary Hazards

Suspected of causing genetic

defects. May damage fertility

or the unborn child. May cause

damage to organs (Eyes,

Central nervous system).

Causes damage to organs

(Central nervous system, Bone

marrow, Cardio-vascular

system) through prolonged or

repeated exposure.

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Handling

Work under a hood. Do not

inhale the substance/mixture.

Avoid dust formation. Do not

eat, drink, or smoke when

using this product. Wash skin

thoroughly after handling.

Storage

Store locked up in a dry, cool,

and well-ventilated place.

Recommended storage

temperature is 2 - 8 °C. Keep

the container tightly closed.

[1]

In Case of Exposure If inhaled: Move to fresh air. In

case of skin contact: Take off

immediately all contaminated

clothing and rinse skin with

water/shower. In case of eye

contact: Rinse out with plenty

of water. If swallowed: Make

the victim drink water (two

glasses at most). In all cases

[1]
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of exposure or concern, get

medical advice/attention.

Step-by-Step Disposal Protocol for Ompenaclid
Waste material must be disposed of in accordance with national and local regulations.[1] The

primary directive for Ompenaclid waste is to dispose of the contents and container at an

approved waste disposal plant. Do not mix with other waste and handle uncleaned containers

as you would the product itself.[1]

Step 1: Waste Segregation and Collection

Proper segregation of waste is the first critical step to ensure safe disposal.

Unused or Expired Ompenaclid: Pure Ompenaclid (solid) or its solutions should be

collected in a dedicated, properly sealed, and labeled hazardous waste container.

Contaminated Materials: Items such as gloves, pipette tips, vials, and other labware that

have come into contact with Ompenaclid should be collected in a separate, clearly labeled

container for hazardous chemical waste.[2]

Empty Packaging: Uncontaminated outer packaging can typically be disposed of as general

waste, provided all labels containing sensitive information have been removed or defaced.[2]

[3]

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled.

Use appropriate hazardous waste labels as required by your institution and local regulations.

The label should clearly state "Hazardous Waste" and identify the contents (e.g.,

"Ompenaclid Waste," "Ompenaclid Contaminated Labware").

Include information on the hazards (e.g., "Toxic," "Reproductive Hazard").

Step 3: Storage of Waste
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Store waste containers in a designated, secure area away from general laboratory traffic.

The storage area should be well-ventilated.

Ensure containers are tightly sealed to prevent leaks or spills.[4]

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through a licensed environmental waste

management company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Do not attempt to dispose of Ompenaclid waste through standard laboratory drains or as

general trash.[4]

Ompenaclid Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ompenaclid waste in a research environment.

Waste Generation

Segregation & Collection

Final Disposal

Ompenaclid Waste Generated Identify Waste Type

Pure/Expired Ompenaclid
(Solid or Solution)  Pure Compound  

Contaminated Labware
(Gloves, Vials, Tips)

  Contaminated Material  

Uncontaminated Packaging

  Uncontaminated Packaging  

Collect in Labeled
Hazardous Waste Container

Collect in Separate Labeled
Hazardous Waste Container

Dispose as General Waste
(Deface Labels)

Store in Designated
Secure Area

Contact EHS for Pickup by
Licensed Waste Contractor Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Ompenaclid waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Ompenaclid, minimizing risks to personnel and the environment. Always consult your

institution's specific safety protocols and the most current Safety Data Sheet for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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